![molecular formula C15H18ClN3O B6230762 2-chloro-N-(2-cyclopropylpropan-2-yl)-4-methylpyrrolo[1,2-a]pyrimidine-8-carboxamide CAS No. 2138338-17-5](/img/no-structure.png)
2-chloro-N-(2-cyclopropylpropan-2-yl)-4-methylpyrrolo[1,2-a]pyrimidine-8-carboxamide
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Overview
Description
2-chloro-N-(2-cyclopropylpropan-2-yl)-4-methylpyrrolo[1,2-a]pyrimidine-8-carboxamide is a useful research compound. Its molecular formula is C15H18ClN3O and its molecular weight is 291.8. The purity is usually 95.
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-(2-cyclopropylpropan-2-yl)-4-methylpyrrolo[1,2-a]pyrimidine-8-carboxamide involves the reaction of 2-chloro-4-methylpyrrolo[1,2-a]pyrimidine-8-carboxylic acid with 2-cyclopropylpropan-2-amine, followed by protection of the amine group and subsequent deprotection to yield the final product.", "Starting Materials": [ "2-chloro-4-methylpyrrolo[1,2-a]pyrimidine-8-carboxylic acid", "2-cyclopropylpropan-2-amine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "N,N-diisopropylethylamine (DIPEA)", "acetic anhydride", "triethylamine", "methanol", "dichloromethane", "diethyl ether", "water" ], "Reaction": [ "Step 1: Activation of 2-chloro-4-methylpyrrolo[1,2-a]pyrimidine-8-carboxylic acid with DCC and DMAP in dichloromethane to form the corresponding active ester.", "Step 2: Addition of 2-cyclopropylpropan-2-amine to the active ester in the presence of DIPEA to form the corresponding amide.", "Step 3: Protection of the amine group with acetic anhydride and triethylamine in dichloromethane to form the corresponding acetamide.", "Step 4: Deprotection of the acetamide with methanol and water to yield the final product, 2-chloro-N-(2-cyclopropylpropan-2-yl)-4-methylpyrrolo[1,2-a]pyrimidine-8-carboxamide." ] } | |
CAS RN |
2138338-17-5 |
Molecular Formula |
C15H18ClN3O |
Molecular Weight |
291.8 |
Purity |
95 |
Origin of Product |
United States |
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